2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime

• IUPAC Name: [(Z)-(2-chlorophenyl)methylideneamino] N-(4-chlorophenyl)carbamate
• InChI: InChI=1S/C14H10Cl2N2O2/c15-11-5-7-12(8-6-11)18-14(19)20-17-9-10-3-1-2-4-13(10)16/h1-9H,(H,18,19)/b17-9-
• InChI Key: JKNZPOVWIHBMCG-MFOYZWKCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NOC(=O)NC2=CC=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N\OC(=O)NC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O2
• Molecular Weight: 309.1 g/mol

Description

2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime, also known as CCPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CCPO is a white crystalline solid, and its chemical formula is C14H10Cl2N2O2.

Scientific Research Applications

2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has been found to have potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime can be used as a pesticide due to its insecticidal and fungicidal properties. In material science, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime can be used as a building block for the synthesis of new materials.

Mechanism of Action

The mechanism of action of 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime is not fully understood. However, it has been suggested that 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime acts by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various cellular processes such as DNA replication, cell division, and protein synthesis.
Biochemical and Physiological Effects:
2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has been shown to have several biochemical and physiological effects in the body. In animal studies, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has been found to reduce the levels of oxidative stress and inflammation, which are associated with various diseases such as cancer and neurodegenerative disorders. 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high degree of stability. However, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime has some limitations as well. It is relatively insoluble in water, which makes it difficult to use in aqueous solutions. In addition, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime can be toxic in high concentrations, which requires careful handling and storage.

Future Directions

There are several future directions for the research on 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime. One direction is to explore its potential applications in the field of medicine further. Specifically, 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime can be tested in clinical trials to determine its safety and efficacy in the treatment of cancer and neurodegenerative disorders. Another direction is to investigate the mechanism of action of 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime further. Understanding the molecular targets of 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime can help to identify new therapeutic targets for various diseases. Finally, future research can focus on the synthesis of new derivatives of 2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime with improved properties such as solubility and bioavailability.